molecular formula C6H10N2O B8339930 3-Allyloxy-2-aminopropionitrile

3-Allyloxy-2-aminopropionitrile

Cat. No.: B8339930
M. Wt: 126.16 g/mol
InChI Key: JKVULFXCDZYPER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Allyloxy-2-aminopropionitrile is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10N2O

Molecular Weight

126.16 g/mol

IUPAC Name

2-amino-3-prop-2-enoxypropanenitrile

InChI

InChI=1S/C6H10N2O/c1-2-3-9-5-6(8)4-7/h2,6H,1,3,5,8H2

InChI Key

JKVULFXCDZYPER-UHFFFAOYSA-N

Canonical SMILES

C=CCOCC(C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 290 ml of water were added 110 ml of 25-28% ammonia water, 51 g of ammonium chloride and 38 g of sodium cyanide. To the solution was dropwise added 56 g of α-allyloxyacetaldehyde in about 2 hours at room temperature. After completion of the dropwise addition, reaction mixture was stirred for 3 hours at the same temperature. Then, 150 ml of diethyl ether was added and the reaction was continued for a further 3 days. After completion of the reaction, the aqueous layer was extracted with diethyl ether. The extract was washed with an aqueous solution saturated with NaCl, and dried over magnesium sulfate. The solvent was removed by evaporation to obtain 52 g of 3-allyloxy-2-aminopropionitrile (Compound B-1) as a brown oily substance.
Quantity
56 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two
Quantity
110 mL
Type
reactant
Reaction Step Three
Quantity
51 g
Type
reactant
Reaction Step Three
Quantity
38 g
Type
reactant
Reaction Step Three
Name
Quantity
290 mL
Type
solvent
Reaction Step Three

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